Cas no 139726-35-5 (Tenuifoliside A)

• Product Name: Tenuifoliside A
• CAS No: 139726-35-5
• MF: C₃₁H₃₈O₁₇
• MW: 682.62323141098
• MDL: MFCD00915290
• CID: 1123946
• PubChem ID: 46933844
• Update Time: 2025-04-20

Tenuifoliside A Chemical and Physical Properties

Names and Identifiers

• Tenuifoliside A
• [3,4,5-Trihydroxy-6-[4-hydroxy-2,5-bis(hydroxymethyl)-3-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]
• S36S8L9Y70
• [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[(2S,3S,4R,5R)-4-hydroxy-2,5-bis(hydroxymethyl)-3-[(E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]oxyoxolan-2-yl]oxyoxan-2-yl]methyl 4-hydroxybenzoate
• BDBM50512385
• Q27288522
• alpha-D-Glucopyranoside, 3-O-((2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl)-beta-D-fructofuranosyl, 6-(4-hydroxybenzoate)
• alpha-D-Glucopyranoside, 3-O-((2E)-1-oxo-3-(3,4,5-
• 139726-35-5
• CS-0032504
• HY-N6076
• MS-31099
• DTXSID201104704
• alpha-D-Glucopyranoside, 3-O-[(2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propen-1-yl]-beta-D-fructofuranosyl, 6-(4-hydroxybenzoate)
• CHEMBL4521296
• alpha-D-Glucopyranoside, 3-O-((2E)-1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-beta-D-fructofuranosyl, 6-(4-hydroxybenzoate)
• UNII-S36S8L9Y70
• NCGC00347659-02_C31H38O17_3-O-[(2E)-3-(3,4,5-Trimethoxyphenyl)-2-propenoyl]-beta-D-fructofuranosyl 6-O-(4-hydroxybenzoyl)-alpha-D-glucopyranoside
• .ALPHA.-D-GLUCOPYRANOSIDE, 3-O-((2E)-1-OXO-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENYL)-.BETA.-D-FRUCTOFURANOSYL, 6-(4-HYDROXYBENZOATE)
• .ALPHA.-D-GLUCOPYRANOSIDE, 3-O-(1-OXO-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPENYL)-.BETA.-D-FRUCTOFURANOSYL, 6-(4-HYDROXYBENZOATE), (E)-
• alpha-D-Glucopyranoside, 3-O-(1-oxo-3-(3,4,5-trimethoxyphenyl)-2-propenyl)-beta-D-fructofuranosyl, 6-(4-hydroxybenzoate), (E)-
• NCGC00347659-02
• .ALPHA.-D-GLUCOPYRANOSIDE, 3-O-((2E)-1-OXO-3-(3,4,5-TRIMETHOXYPHENYL)-2-PROPEN-1-YL)-.BETA.-D-FRUCTOFURANOSYL, 6-(4-HYDROXYBENZOATE)
• DA-58405
• CHEBI:228912

• MDL： MFCD00915290
• Inchi： 1S/C31H38O17/c1-41-18-10-15(11-19(42-2)27(18)43-3)4-9-22(35)46-28-24(37)20(12-32)47-31(28,14-33)48-30-26(39)25(38)23(36)21(45-30)13-44-29(40)16-5-7-17(34)8-6-16/h4-11,20-21,23-26,28,30,32-34,36-39H,12-14H2,1-3H3/b9-4+/t20-,21-,23-,24-,25+,26-,28+,30-,31+/m1/s1
• InChI Key： BBUQNXDJRVCZTI-FNUXIAMKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@]1(CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(C2C=CC(=CC=2)O)=O)O1)O)O)O)OC(/C=C/C1C=C(C(=C(C=1)OC)OC)OC)=O)O

Computed Properties

• Exact Mass: 682.21100
• Monoisotopic Mass: 682.21089974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 250
• Molecular Weight: 682.6

Experimental Properties

• Color/Form: Powder
• Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 917.3±65.0 °C at 760 mmHg
• Flash Point: 291.4±27.8 °C
• Solubility: Almost insoluble (0.06 g/l) (25 º C),
• PSA: 249.59000
• LogP: -1.53520
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Tenuifoliside A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Triterpenoids